Cas no 93963-21-4 (Propanoic acid,2-methyl-, bicyclo[2.2.1]hept-5-en-2-yl ester)
93963-21-4 structure
Product Name:Propanoic acid,2-methyl-, bicyclo[2.2.1]hept-5-en-2-yl ester
CAS No:93963-21-4
MF:C11H16O2
MW:180.243543624878
CID:805478
PubChem ID:44148318
Update Time:2025-04-19
Propanoic acid,2-methyl-, bicyclo[2.2.1]hept-5-en-2-yl ester Chemical and Physical Properties
Names and Identifiers
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- Propanoic acid,2-methyl-, bicyclo[2.2.1]hept-5-en-2-yl ester
- 5-bicyclo[2.2.1]hept-2-enyl 2-methylpropanoate
- bicyclo[2.2.1]hept-5-en-2-yl isobutyrate
- DTXSID90869163
- BICYCLO[2.2.1]HEPT-5-EN-2-YL 2-METHYLPROPANOATE
- SCHEMBL958078
- Propanoic acid, 2-methyl-, bicyclo(2.2.1)hept-5-en-2-yl ester
- EINECS 300-762-7
- NS00064092
- Bicyclo(2.2.1)hept-5-en-2-yl isobutyrate
- 93963-21-4
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- Inchi: 1S/C11H16O2/c1-7(2)11(12)13-10-6-8-3-4-9(10)5-8/h3-4,7-10H,5-6H2,1-2H3
- InChI Key: UHBUKFKTICTRIO-UHFFFAOYSA-N
- SMILES: O(C(C(C)C)=O)C1CC2C=CC1C2
Computed Properties
- Exact Mass: 180.115029749g/mol
- Monoisotopic Mass: 180.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 26.3Ų
Propanoic acid,2-methyl-, bicyclo[2.2.1]hept-5-en-2-yl ester Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
93963-21-4 (Propanoic acid,2-methyl-, bicyclo[2.2.1]hept-5-en-2-yl ester) Related Products
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